Cas no 188674-57-9 ((4R)-4,5-Dihydroxy-2,3-pentandione)

• Product Name: (4R)-4,5-Dihydroxy-2,3-pentandione
• CAS No: 188674-57-9
• MF: C₅H₈O₄
• MW: 132.114622116089
• CID: 115339
• PubChem ID: 25200942
• Update Time: 2025-06-11

(4R)-4,5-Dihydroxy-2,3-pentandione Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentanedione,4,5-dihydroxy-, (4R)-
• 2,3-Pentanedione, 4,5-dihydroxy-, (R)- (9CI)
• 2,3-Pentanedione,4,5-dihydroxy-,(R)-(9ci)
• 188674-57-9
• 1-deoxy-3-dehydro-d-ribulose
• CHEMBL194166
• (4R)-4,5-DIHYDROXYPENTANE-2,3-DIONE
• (4R)-4,5-Dihydroxy-2,3-pentandione

• Inchi： 1S/C5H8O4/c1-3(7)5(9)4(8)2-6/h4,6,8H,2H2,1H3/t4-/m1/s1
• InChI Key： UYTRITJAZOPLCZ-SCSAIBSYSA-N
• SMILES： O[C@@H](C(C(C)=O)=O)CO

Computed Properties

• Exact Mass: 132.04224
• Monoisotopic Mass: 132.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on (4R)-4,5-Dihydroxy-2,3-pentandione

Recent Advances in the Study of (4R)-4,5-Dihydroxy-2,3-pentandione (CAS: 188674-57-9): A Comprehensive Research Brief

The compound (4R)-4,5-Dihydroxy-2,3-pentandione (CAS: 188674-57-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is derived from peer-reviewed journals, conference proceedings, and industry reports published within the last two years.

Recent studies have highlighted the role of (4R)-4,5-Dihydroxy-2,3-pentandione as a key intermediate in the biosynthesis of various bioactive molecules. Its stereospecific configuration, particularly the (4R) enantiomer, has been shown to influence its reactivity and interaction with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, advancements have been made in the enantioselective production of (4R)-4,5-Dihydroxy-2,3-pentandione. A team of researchers from the University of Cambridge recently developed a novel biocatalytic method using engineered enzymes to achieve high yields and purity of the (4R) enantiomer. This method, detailed in a 2024 Nature Catalysis article, offers a sustainable and scalable alternative to traditional chemical synthesis, which often involves harsh conditions and low stereoselectivity.

The pharmacological potential of (4R)-4,5-Dihydroxy-2,3-pentandione extends beyond its anti-inflammatory properties. Preliminary in vitro and in vivo studies have indicated its ability to modulate oxidative stress pathways, making it a candidate for neurodegenerative disease research. A 2023 study in ACS Chemical Neuroscience reported that the compound reduced oxidative damage in neuronal cells, highlighting its neuroprotective effects. However, further research is needed to elucidate its mechanisms of action and optimize its pharmacokinetic properties.

Despite these promising findings, challenges remain in the clinical translation of (4R)-4,5-Dihydroxy-2,3-pentandione. Issues such as stability, bioavailability, and potential off-target effects must be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward therapeutic applications. This research brief underscores the importance of continued investigation into (4R)-4,5-Dihydroxy-2,3-pentandione and its derivatives, as they hold considerable promise for addressing unmet medical needs.